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Chemical Identity and Basic Properties

6,6'-Dibromoindigo, historically known as Tyrian purple or royal purple, is an organic semiconductor

compound with historical significance as one of the most valuable dyes of antiquity. This ancient pigment

has gained renewed scientific interest due to its unique electronic properties and potential applications in

modern organic electronics [1] [2].

Structural characteristics: The compound consists of two monobrominated indolin-3-one rings connected

by a central carbon-carbon double bond. This molecular configuration creates an extensive conjugated

system that facilitates both its intense color characteristics and semiconductor capabilities. The bromine

atoms at the 6 and 6' positions significantly influence both the electronic properties and intermolecular

packing behavior through steric and electronic effects [1].

The following table summarizes the fundamental chemical and physical properties of 6,6'-dibromoindigo:

Table 1: Fundamental Chemical and Physical Properties of 6,6'-Dibromoindigo
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Property Value / Description Reference

Chemical Formula C₁₆H₈Br₂N₂O₂ [1] [3]

Molar Mass 420.055-420.060 g·mol⁻¹ [1] [3]

CAS Number 19201-53-7 [3]

Appearance Purple solid [1]

Density 1.932 g/cm³ [3]

Boiling Point 486°C at 760 mmHg [3]

Flash Point 247.7°C [3]

Vapor Pressure 1.35×10⁻⁹ mmHg at 25°C [3]

Index of Refraction 1.739 [3]

Synthesis Methods and Experimental Protocols

Chemical Synthesis Approaches

The chemical synthesis of 6,6'-dibromoindigo has been challenging due to the need for expensive or

hazardous starting materials and low overall yields. Several synthetic routes have been developed with

varying efficiency and practicality [4]:

Traditional Friedländer route: This approach begins with 4-bromophthalic anhydride, proceeding

through phthalimide intermediates to ultimately form the indigo structure. However, this method often

results in isomeric mixtures that are difficult to separate, reducing practical yield [4].

Beech synthesis modification: A more efficient protocol starts with o-nitroaniline, proceeding through

several optimized steps:
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Bromination: o-Nitroaniline is converted to 4-bromo-2-nitroaniline using HBr and H₂O₂ in

ethanol at 50°C, yielding up to 80% of practically pure product after cooling-induced
precipitation [4].

Diazotization and formaldoxime formation: The aniline hydrochloride undergoes
diazotization followed by reaction with CuSO₄, Na₂SO₃ and formaldoxime in acetate buffer,

yielding 79% crude benzaldoxime contaminated with approximately 15% m-bromonitrobenzene
byproduct [4].

Oxime cleavage: The oxime intermediate is cleaved to 4-bromo-2-nitrobenzaldehyde using
excess ferric ammonium sulfate, providing a 62% crude yield [4].

Final conversion: The benzaldehyde is transformed to dibromoindigo via the Harley-Mason
procedure involving reaction with nitromethane and sodium methoxide in methanol, followed by

reduction with basic sodium dithionite [4].

Improved laboratory synthesis: Wolk and Frimer (2010) developed an optimized protocol that

provides reasonable yields while minimizing hazards and cost, making it more amenable to production

of larger quantities in laboratory settings [1] [4].

Table 2: Comparison of Synthesis Methods for 6,6'-Dibromoindigo

Method
Key Starting
Materials

Overall
Yield

Advantages Limitations

Friedländer
Route

4-Bromophthalic
anhydride

Low Historic significance Isomeric mixtures,
difficult separation

Beech Synthesis
(Modified)

o-Nitroaniline Moderate Higher yield, purer
intermediates

Multiple steps
required

Wolk & Frimer
(2010)

Not specified Improved Safer, more efficient,
lower cost

Not optimized for
industrial scale

Biological Synthesis Pathways

Biosynthesis of Tyrian purple offers a sustainable alternative to chemical synthesis, utilizing enzymatic

pathways in microorganisms. Recent advances in metabolic engineering have demonstrated several

promising approaches:
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Enzymatic pathway in E. coli: A successfully engineered system involves knocking out the TnaA

gene in E. coli BL21 and introducing multiple enzymatic activities:

Tryptophan halogenase (SttH): Catalyzes the bromination of tryptophan to 6-bromotryptophan
[5] [6].

Tryptophanase (TnaA): Converts tryptophan or 6-bromotryptophan to the corresponding
indoles [6].

Flavin-containing monooxygenase (MaFMO): Catalyzes the hydroxylation of indoles (indole
or 6-bromoindole) to 2-hydroxyindoles and 3-hydroxyindoles, leading to the formation of

indigoid pigments [5] [6].

Optimization strategies: To address the issue of byproduct formation (indigo, indirubin, and

dibromoindirubin), researchers have employed:

Spatiotemporal separation: Using a two-cell reaction system to separate bromination and
bromotryptophan degradation steps [6].

Fusion enzymes: Creating fusion proteins like Fre-L3-SttH (combining core enzyme SttH, co-
enzyme Fre, and rigid linker L3) to improve solubility and activity [5].

Induction optimization: Testing various temperatures (18℃, 30℃, 37℃) and IPTG
concentrations (0.1mM, 1mM, 5mM) for optimal enzyme expression [5].

Alternative biological systems: The discovery of an indole biodegradation gene cluster in

Providencia rettgeri strain GS-2 provides an alternative pathway for selective Tyrian purple production

from 6-bromotryptophan in the presence of tryptophan. This system demonstrates better selectivity

compared to the MaFMO-based approach [6].

The following diagram illustrates the primary metabolic pathway for microbial synthesis of 6,6'-

dibromoindigo:
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Biosynthetic pathway of 6,6'-dibromoindigo from tryptophan in engineered E. coli.

Structural Characteristics and Material Properties

Crystallographic Properties in Thin Films

The structural organization of 6,6'-dibromoindigo in thin films significantly influences its electronic

properties. Research has revealed fascinating crystallization behavior that depends on substrate

characteristics and deposition conditions [2]:

Molecular orientation: In thin films prepared by physical vapor deposition, Tyrian purple molecules

typically adopt a "standing" orientation relative to the substrate surface, regardless of substrate surface

energy. This orientation is characterized by the molecular long axis being predominantly perpendicular

to the substrate plane [2].

Polymorphism and substrate effects: On polymer surfaces with lower surface energy, additional

crystallites form containing "lying" molecules with their aromatic planes parallel to the substrate

surface. This creates a more complex morphological landscape with potential implications for charge

transport anisotropy [2].

Hydrogen bonding networks: Unlike many organic semiconductors that rely primarily on van der

Waals interactions, Tyrian purple exhibits strong intermolecular hydrogen bonds between carbonyl and

amine groups of adjacent molecules. These hydrogen bonds significantly influence molecular packing

and contribute to the material's environmental stability [2].

Surface-induced phase: When deposited at room temperature, Tyrian purple forms a surface-induced

crystal structure that differs from its bulk morphology. This phase exhibits elongated distances between

bromine atoms (beyond the sum of van der Waals radii), indicating that hydrogen bonds and π-π

interactions rather than halogen-halogen interactions dominate the packing structure [2].

Optical and Electronic Properties
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The optoelectronic characteristics of 6,6'-dibromoindigo make it particularly interesting for organic

electronic applications:

Semiconductor behavior: Tyrian purple exhibits p-type semiconductor characteristics in thin film

form, with charge transport properties that surpass those of unsubstituted indigo. This makes it

potentially useful for wearable electronics and other flexible electronic applications [1].

Photoluminescence: The compound displays distinctive fluorescence properties with a maximum

absorption peak around 530 nm in the visible light region. This characteristic has been exploited in

dye-sensitized solar cell applications [5].

Thin film transistors: Devices fabricated with Tyrian purple as the active material demonstrate viable

transistor performance on various dielectric surfaces, including natural polymers like cellulose,

synthetic polymers, and inorganic dielectrics like silicon oxide [2].

Table 3: Structural and Electronic Properties of 6,6'-Dibromoindigo Thin Films

Property Conditions / Substrate Observation / Value

Molecular
Orientation

Silicon dioxide "Standing" molecules (perpendicular to
substrate)

Molecular
Orientation

Polymer surfaces Mixed "standing" and "lying" molecules

Primary Interactions All substrates Hydrogen bonds and π-π interactions

Polymorphism Room temperature

deposition

Surface-induced phase different from bulk

Semiconductor Type Thin film form p-type organic semiconductor

Optical Absorption Solution/Film ~530 nm (visible region)

Applications and Functional Characteristics
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Traditional and Modern Dye Applications

The coloration properties of Tyrian purple remain relevant despite its ancient origins:

Historical significance: As one of the most famous dyes of antiquity, Tyrian purple was historically

extracted from various species of Muricidae snails, requiring approximately 12,000 snails to produce

just 1.4 g of pure pigment [1] [4].

Color fastness: The compound exhibits exceptional resistance to fading, contributing to its historical

value and durability in applied contexts [6].

Modern dyeing applications: Recent bioengineering approaches have successfully demonstrated the

dyeing of textiles using biologically synthesized 6,6'-dibromoindigo, confirming its practical utility in

modern contexts [5].

Electronic and Semiconductor Applications

The electronic applications of Tyrian purple represent the most significant modern development for this

ancient pigment:

Organic thin-film transistors (OTFTs): Tyrian purple has been successfully employed as the active

material in organic thin-film transistors, demonstrating viable device performance on diverse dielectric

surfaces ranging from natural polymers like cellulose to synthetic polymers and inorganic dielectrics

[2].

Dye-sensitized solar cells: Research has explored the use of 6,6'-dibromoindigo as a sensitizer in solar

cells, leveraging its strong absorption in the visible region. Experimental hardware using TiO₂

electrodes coated with Tyrian purple has demonstrated functional photoresponse, though stability

issues require further optimization [5].

Flexible electronics: The ability to form continuous thin films on various substrates, including flexible

polymers, makes Tyrian purple a promising candidate for flexible electronic applications. Its

environmental stability further enhances its suitability for such applications [2].

The following experimental workflow diagrams the process for creating and testing Tyrian purple thin films:
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Experimental workflow for Tyrian purple thin film preparation and analysis.

Summary and Research Outlook

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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